1-[(4-isopropylphenyl)sulfonyl]-4-(3-pyridinylcarbonyl)piperazine

• IUPAC Name: [4-(4-propan-2-ylphenyl)sulfonylpiperazin-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C19H23N3O3S/c1-15(2)16-5-7-18(8-6-16)26(24,25)22-12-10-21(11-13-22)19(23)17-4-3-9-20-14-17/h3-9,14-15H,10-13H2,1-2H3
• InChI Key: PNWZIKQOBYVBOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=CN=CC=C3
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

1-[(4-isopropylphenyl)sulfonyl]-4-(3-pyridinylcarbonyl)piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(4-isopropylphenyl)sulfonyl]-4-(3-pyridinylcarbonyl)piperazine is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes involved in the growth and proliferation of cancer cells, as well as modulating certain neurotransmitter systems in the brain.
Biochemical and Physiological Effects:
Studies have shown that 1-[(4-isopropylphenyl)sulfonyl]-4-(3-pyridinylcarbonyl)piperazine can induce apoptosis in certain cancer cells, as well as potentially improving cognitive function in animal models of Alzheimer's disease and Parkinson's disease. However, further research is needed to fully elucidate the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-isopropylphenyl)sulfonyl]-4-(3-pyridinylcarbonyl)piperazine in lab experiments is its potential therapeutic applications in various fields. However, its limited solubility in aqueous solutions may pose a challenge in certain experiments, and further studies are needed to fully understand its mechanism of action.

Future Directions

For research on 1-[(4-isopropylphenyl)sulfonyl]-4-(3-pyridinylcarbonyl)piperazine include further studies on its potential therapeutic applications, as well as its mechanism of action and potential side effects. Additionally, the development of more efficient synthesis methods and modifications to the compound may lead to the discovery of more potent analogs with potential clinical applications.

Synthesis Methods

The synthesis of 1-[(4-isopropylphenyl)sulfonyl]-4-(3-pyridinylcarbonyl)piperazine involves the reaction of 4-isopropylbenzenesulfonyl chloride with 3-pyridinecarboxylic acid followed by the addition of piperazine. The resulting compound is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

1-[(4-isopropylphenyl)sulfonyl]-4-(3-pyridinylcarbonyl)piperazine has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit activity against certain cancer cells, as well as potential therapeutic effects in neurological disorders such as Alzheimer's disease and Parkinson's disease.